Cas no 10182-48-6 (pyridine-3,4-diol)

pyridine-3,4-diol Properties

Names and Identifiers

• Pyridine-3,4-diol
• 3,4-DIHYDROXYPYRIDINE
• 3-hydroxy-1H-pyridin-4-one
• 3,4-Pyridinediol
• 3-Hydroxypyridine-4-one
• 3-Hydroxy-4(1H)-pyridinone
• 3-Hydroxy-4-pyridone
• 3-Hydroxy-4H-pyrid-4-one
• 3-Hydroxypyridin-4(1H)-one
• 3-hydroxy-4(1h)-pyridone
• UW0C50CU4H
• C5H5NO2
• 4(1H)-Pyridinone, 3-hydroxy-
• pyridin-3,4-diol
• 3,4-Dihydroxypyridin
• 3,3-dihydroxypyridine
• C03927
• SC
• AKOS006350882
• DTXSID50274234
• 5-21-12-00105 (Beilstein Handbook Reference)
• AKOS005264864
• BCP32266
• 10182-48-6
• SB52682
• AS-56719
• CS-0155544
• Q27891533
• MFCD01691806
• C14003
• W-204429
• NS00074032
• Q-101867
• C02932
• CHEMBL310900
• AM85417
• 3,4-Pyridinediol;Pyridine-3,4-diol;3-Hydroxy-4(1H)-pyridinone
• BRN 0110211
• UNII-UW0C50CU4H
• CHEBI:28630
• FT-0650310
• SCHEMBL141070
• 1121-23-9
• A800461
• CHEBI:29053
• DB-022800
• pyridine-3,4-diol
• 3,4-Dihydroxypyridine
• +Expand

• MDL： MFCD01691806
• InChIKey： ZCUUVWCJGRQCMZ-UHFFFAOYSA-N
• Inchi： 1S/C5H5NO2/c7-4-1-2-6-3-5(4)8/h1-3,8H,(H,6,7)
• SMILES： O([H])C1=C([H])N([H])C([H])=C([H])C1=O
• BRN： 0110211

Computed Properties

• Exact Mass: 111.03200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 111.032
• Heavy Atom Count: 8
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• LogP: 0.49280
• PSA: 53.35000
• Refractive Index: 1.593
• Boiling Point: 270.5ºC at 760mmHg
• Flash Point: 117.4ºC
• Density: 1.379g/cm3

pyridine-3,4-diol Security Information

pyridine-3,4-diol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%